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Compound of Interest

Compound Name: Perfluorooct-1-ene

Cat. No.: B1351128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Perfluorooct-1-ene (CAS No. 357-53-9), a perfluorinated alkene. Adherence to these

procedures is essential to ensure laboratory safety and minimize environmental impact.

Perfluorooct-1-ene is a flammable liquid that can cause skin and eye irritation, and may cause

respiratory irritation. As a member of the per- and polyfluoroalkyl substances (PFAS) family, it

requires specialized handling and disposal protocols.

Immediate Safety and Personal Protective
Equipment (PPE)
Engineering controls, such as a certified chemical fume hood, are the primary means of

controlling exposure. Personal protective equipment serves as a crucial secondary barrier.

Recommended Personal Protective Equipment:
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Body Part PPE Type
Specification/Standa

rd
Notes

Hands
Chemical-resistant

gloves

Viton® or Butyl

Rubber

Perfluorinated

compounds

demonstrate high

chemical resistance.

While specific

breakthrough time

data for Perfluorooct-

1-ene is not readily

available, Viton® and

Butyl rubber gloves

are generally

recommended for

handling halogenated

and aliphatic

hydrocarbons.[1][2][3]

It is critical to consult

the glove

manufacturer's

specific chemical

resistance data and to

inspect gloves for any

signs of degradation

before and during use.

For incidental contact,

nitrile gloves may be

used, but should be

replaced immediately

upon splash contact.

Eyes/Face

Safety goggles with

side shields or a full-

face shield

ANSI Z87.1 (US) or

EN 166 (EU)

A full-face shield

should be worn over

safety goggles when

there is a significant

risk of splashing.
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Skin/Body

Flame-resistant lab

coat or chemical-

resistant suit

NFPA 2112

A fully fastened lab

coat made of cotton or

other flame-resistant

material is essential.

For larger quantities

or tasks with a higher

risk of splashing, a

chemical-resistant

apron or suit should

be worn over the lab

coat.

Respiratory

Air-purifying respirator

with organic vapor

cartridges

NIOSH or EN 14387

approved

Respirators should be

used when

engineering controls

are not sufficient to

maintain exposure

below occupational

exposure limits, or

during spill cleanup. A

proper fit test is

required before use.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Perfluorooct-1-ene in a laboratory setting.

1. Preparation:

Ensure a certified chemical fume hood is operational and the sash is at the appropriate
working height.
Assemble all necessary equipment (e.g., glassware, stir plates, syringes) inside the fume
hood.
Verify that a Class B fire extinguisher (for flammable liquids) and a spill kit are readily
accessible.
Don all required personal protective equipment as outlined in the table above.

2. Handling and Dispensing:
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Ground and bond all metal containers and equipment to prevent the buildup of static
electricity, which can be an ignition source.
When transferring the liquid, do so slowly and carefully to minimize splashing and vapor
generation.
Use a calibrated dispensing system, such as a syringe pump or a properly grounded
dispensing pump, for accurate and safe transfer.
Keep containers of Perfluorooct-1-ene tightly sealed when not in use.

3. Experimental Procedure:

Perform all manipulations of Perfluorooct-1-ene within the chemical fume hood.
If heating is required, use a controlled heating source such as a heating mantle or an oil
bath. Never use an open flame.
Continuously monitor the experiment for any signs of leakage, temperature fluctuations, or
other unexpected events.

4. Post-Experiment and Cleanup:

Quench any reactions and neutralize any reactive byproducts according to your specific
experimental protocol.
Clean all glassware and equipment that has come into contact with Perfluorooct-1-ene with
an appropriate solvent. Collect the solvent rinse as hazardous waste.
Wipe down the work surface of the fume hood with a suitable solvent and absorbent pads.
Dispose of all cleaning materials as hazardous waste.
Remove PPE in a manner that avoids contaminating your skin or clothing. Dispose of single-
use PPE as hazardous waste. Reusable PPE should be decontaminated according to the
manufacturer's instructions.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Perfluorooct-1-ene and all materials contaminated with it are considered hazardous waste

and must be disposed of according to institutional, local, and national regulations.

Waste Collection:

Collect all liquid waste containing Perfluorooct-1-ene in a dedicated, properly labeled,

and sealed hazardous waste container.
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Solid waste, including contaminated gloves, absorbent pads, and pipette tips, should be

collected in a separate, clearly labeled hazardous waste container.

Disposal Methods:

Incineration: High-temperature incineration is a potential disposal method for PFAS-

containing waste, though it is still under evaluation by environmental agencies for its

effectiveness and potential byproducts.

Hazardous Waste Landfill: Disposal in a licensed hazardous waste landfill is another

option. However, there are concerns about the potential for long-term environmental

contamination from leaching.

Consult with your institution's environmental health and safety (EHS) department for

specific guidance on the approved disposal pathways for PFAS waste.

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

If the spill is small and you are trained to do so, contain the spill with an absorbent material

from a chemical spill kit.

For larger spills, or if you are not comfortable cleaning it up, evacuate the area and contact

your institution's EHS or emergency response team.

Fire:

If a fire occurs, and it is safe to do so, use a Class B fire extinguisher.

If the fire is large or spreading, activate the fire alarm, evacuate the area, and call

emergency services.

First Aid:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.
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Workflow for Safe Handling of Perfluorooct-1-ene
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Caption: Logical workflow for the safe handling of Perfluorooct-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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